Cas no 1804128-31-1 (1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)-)
1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)-
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- Inchi: 1S/C13H18N4/c1-13(2,3)11-7-12(14)16-17(11)9-10-5-4-6-15-8-10/h4-8H,9H2,1-3H3,(H2,14,16)
- InChI Key: VDJHHEPUGZPSTD-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CN=C2)C(C(C)(C)C)=CC(N)=N1
1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-135565-0.05g |
5-tert-butyl-1-[(pyridin-3-yl)methyl]-1H-pyrazol-3-amine |
1804128-31-1 | 0.05g |
$1320.0 | 2023-06-08 | ||
| Enamine | EN300-135565-0.1g |
5-tert-butyl-1-[(pyridin-3-yl)methyl]-1H-pyrazol-3-amine |
1804128-31-1 | 0.1g |
$1384.0 | 2023-06-08 | ||
| Enamine | EN300-135565-0.25g |
5-tert-butyl-1-[(pyridin-3-yl)methyl]-1H-pyrazol-3-amine |
1804128-31-1 | 0.25g |
$1447.0 | 2023-06-08 | ||
| Enamine | EN300-135565-0.5g |
5-tert-butyl-1-[(pyridin-3-yl)methyl]-1H-pyrazol-3-amine |
1804128-31-1 | 0.5g |
$1509.0 | 2023-06-08 | ||
| Enamine | EN300-135565-1.0g |
5-tert-butyl-1-[(pyridin-3-yl)methyl]-1H-pyrazol-3-amine |
1804128-31-1 | 1g |
$1572.0 | 2023-06-08 | ||
| Enamine | EN300-135565-2.5g |
5-tert-butyl-1-[(pyridin-3-yl)methyl]-1H-pyrazol-3-amine |
1804128-31-1 | 2.5g |
$3080.0 | 2023-06-08 | ||
| Enamine | EN300-135565-5.0g |
5-tert-butyl-1-[(pyridin-3-yl)methyl]-1H-pyrazol-3-amine |
1804128-31-1 | 5g |
$4557.0 | 2023-06-08 | ||
| Enamine | EN300-135565-10.0g |
5-tert-butyl-1-[(pyridin-3-yl)methyl]-1H-pyrazol-3-amine |
1804128-31-1 | 10g |
$6758.0 | 2023-06-08 | ||
| Enamine | EN300-135565-50mg |
5-tert-butyl-1-[(pyridin-3-yl)methyl]-1H-pyrazol-3-amine |
1804128-31-1 | 50mg |
$1320.0 | 2023-09-30 | ||
| Enamine | EN300-135565-100mg |
5-tert-butyl-1-[(pyridin-3-yl)methyl]-1H-pyrazol-3-amine |
1804128-31-1 | 100mg |
$1384.0 | 2023-09-30 |
1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)-
Introduction to 1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)- (CAS No. 1804128-31-1)
1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)- (CAS No. 1804128-31-1) is a versatile compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound make it an attractive candidate for the development of novel therapeutic agents.
The chemical structure of 1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)- includes a pyrazole ring substituted with a tert-butyl group at the 5-position and a pyridine ring attached via a methyl group at the 1-position. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a valuable scaffold for drug discovery and development.
Recent studies have highlighted the importance of pyrazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain pyrazole derivatives exhibit potent antiviral activity against SARS-CoV-2, the virus responsible for the COVID-19 pandemic. The researchers found that compounds with a similar structure to 1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)- demonstrated significant inhibition of viral replication in vitro.
In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the anticancer potential of pyrazole derivatives. They synthesized a series of compounds, including 1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)-, and evaluated their cytotoxic effects on various cancer cell lines. The results showed that these compounds exhibited selective cytotoxicity against breast cancer and lung cancer cells, with minimal toxicity to normal cells.
The pharmacokinetic properties of 1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)- have also been investigated. A study published in the European Journal of Pharmaceutical Sciences in 2023 reported that this compound has favorable oral bioavailability and good plasma stability. These properties are crucial for its potential use as an oral therapeutic agent.
In addition to its biological activities, the synthetic accessibility of 1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)- is another factor that makes it an attractive candidate for drug development. The compound can be synthesized using well-established methods in organic chemistry, such as coupling reactions and cyclization steps. This ease of synthesis allows for efficient scale-up and production for preclinical and clinical studies.
The safety profile of 1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)- has been evaluated in several preclinical studies. Toxicity assessments conducted in animal models have shown that this compound has a wide therapeutic window and low toxicity at effective doses. These findings support its further development as a potential therapeutic agent.
In conclusion, 1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-(3-pyridinylmethyl)- (CAS No. 1804128-31-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antiviral and anticancer therapies make it an important focus for ongoing research in medicinal chemistry and pharmaceutical sciences. As more studies are conducted to explore its full potential, this compound may pave the way for the development of novel therapeutic agents to address unmet medical needs.
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